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Compound of Interest

Sodium 3-aminonaphthalene-1,5-
Compound Name:

disulphonate

Cat. No.: B076140

Technical Guide: Monosodium 3-amino-1,5-
naphthalenedisulfonate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties of monosodium 3-amino-1,5-naphthalenedisulfonate, including its molecular weight
and chemical formula. It also outlines general experimental approaches for its synthesis and
analysis.

Core Data

The fundamental properties of monosodium 3-amino-1,5-naphthalenedisulfonate are
summarized in the table below.
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Property Value Source(s)
Chemical Formula C10HsNNaOseS:2 [1]
Molecular Weight 325.3 g/mol [2]
CAS Number 4681-22-5 [1]

Sodium 3-amino-5-
IUPAC Name [1]
sulfonaphthalene-1-sulfonate

1,5-Naphthalenedisulfonic

acid, 3-amino-, monosodium
Synonyms salt; 3-Amino-1,5- [1]

naphthalenedisulfonic acid

monosodium salt

White crystal (for the parent
Appearance _ [3]
acid)

Chemical Structure

The chemical structure of monosodium 3-amino-1,5-naphthalenedisulfonate is depicted below.

Caption: Chemical structure of monosodium 3-amino-1,5-naphthalenedisulfonate.

Experimental Protocols

While specific, detailed step-by-step protocols for the synthesis and analysis of monosodium 3-
amino-1,5-naphthalenedisulfonate are not readily available in the public domain, this section
outlines the general methodologies based on the synthesis of the parent acid and related
compounds.

Synthesis of 3-Amino-1,5-naphthalenedisulfonic Acid
(Parent Compound)

The synthesis of the parent acid, 3-amino-1,5-naphthalenedisulfonic acid, generally follows a
multi-step process:
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» Sulfonation of Naphthalene: Naphthalene is first treated with fuming sulfuric acid. This step
introduces sulfonic acid groups onto the naphthalene ring.

« Nitration: The resulting naphthalenedisulfonic acid is then nitrated using a mixture of nitric
and sulfuric acids. This introduces a nitro group onto the ring.

e |Isomer Separation: The nitration step produces a mixture of isomers. The desired 2-nitro-4,8-
naphthalenedisulfonic acid is separated, often through the formation of a magnesium salt.

e Reduction: The separated nitro compound is then reduced to the corresponding amino
group. This is typically achieved using iron powder in an acidic medium (e.qg., hydrochloric
acid).[3]

Preparation of Monosodium 3-amino-1,5-
naphthalenedisulfonate

The monosodium salt is typically prepared by neutralizing the free 3-amino-1,5-
naphthalenedisulfonic acid with one equivalent of a sodium base, such as sodium hydroxide or
sodium carbonate. The general procedure involves:

 Dissolving the free acid in a suitable solvent, usually water.
» Slowly adding a stoichiometric amount of the sodium base while monitoring the pH.

e The monosodium salt can then be isolated by precipitation, possibly through the addition of a
less polar solvent or by concentration of the solution, followed by filtration and drying.

Analytical Methodology: High-Performance Liquid
Chromatography (HPLC)

A general reverse-phase HPLC method can be employed for the analysis of 3-amino-1,5-
naphthalenedisulfonic acid and its salts.[4]

e Principle: The compound is separated on a non-polar stationary phase with a more polar
mobile phase.

o Stationary Phase: A C18 column is a common choice for this type of analysis.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.chembk.com/en/chem/3-amino-1,5-naphthalenedisulfonic%20acid
https://sielc.com/15-naphthalenedisulfonic-acid-3-amino
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076140?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Mobile Phase: A typical mobile phase consists of a mixture of an organic solvent (e.g.,
acetonitrile) and an aqueous buffer (e.g., a phosphate or formate buffer to control pH).[4] The
gradient of the mobile phase can be adjusted to achieve optimal separation.

o Detection: UV detection is suitable for this compound due to the presence of the
naphthalene chromophore.

For quantitative analysis, a calibration curve would be constructed using standards of known
concentration. The peak area of the analyte in the sample is then compared to the calibration
curve to determine its concentration.

Logical Workflow for Synthesis and Analysis

The following diagram illustrates the general workflow for the synthesis and analysis of
monosodium 3-amino-1,5-naphthalenedisulfonate.
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Caption: General workflow for synthesis and analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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